Cas no 2228369-59-1 (4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2228369-59-1
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 5952791
• PubChem ID: 165885451
• Update Time: 2025-05-21

4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• 2228369-59-1
• 4-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one
• EN300-1939706

• Inchi： 1S/C11H10F3NO2/c1-6-2-3-7(4-8(6)11(12,13)14)9-5-17-10(16)15-9/h2-4,9H,5H2,1H3,(H,15,16)
• InChI Key： BVNAYJOAGBASPN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1COC(N1)=O)(F)F

Computed Properties

• Exact Mass: 245.06636305g/mol
• Monoisotopic Mass: 245.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one

4-4-Methyl-3-(Trifluoromethyl)Phenyl-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound 4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2228369-59-1) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a phenyl ring substituted with a methyl group at the para position and a trifluoromethyl group at the meta position, fused to an oxazolidinone ring system.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one through various methodologies. Researchers have explored both traditional and modern techniques to optimize the synthesis process, ensuring high yields and purity. The use of microwave-assisted synthesis and catalytic systems has significantly improved the production efficiency of this compound. These developments highlight its importance in the pharmaceutical industry, where oxazolidinones are often employed as bioisosteres or scaffolds for drug development.

The unique structural features of 4-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one make it an attractive candidate for exploring its biological activities. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising lead molecule for therapeutic applications. Furthermore, its trifluoromethyl substitution enhances its lipophilicity and stability, which are critical factors in drug design.

In addition to its pharmacological applications, 4-methyl-N-(trifluoromethoxy)phenyl oxazolidinone derivatives have been investigated for their role in material science. The incorporation of fluorine atoms in the structure imparts unique electronic properties, making this compound suitable for advanced materials such as fluoropolymers or high-performance lubricants. Recent research has focused on its application in nanotechnology, where it serves as a precursor for constructing functional nanostructures.

From an environmental perspective, understanding the degradation pathways of CAS No. 2228369-59-1 is crucial for assessing its ecological impact. Studies have demonstrated that this compound undergoes hydrolytic degradation under specific conditions, releasing non-toxic byproducts. These findings underscore its potential as an environmentally friendly alternative in various industrial processes.

Looking ahead, the future of 4-methyl-trifluoromethoxy phenyl oxazolidinone derivatives lies in leveraging emerging technologies such as artificial intelligence (AI) and machine learning (ML) for predictive modeling of its properties. These tools can accelerate drug discovery by identifying novel bioactive compounds with desired pharmacokinetic profiles.